![molecular formula C21H25N3O4S B4773722 N-allyl-2-{[N-(3,4-dimethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide](/img/structure/B4773722.png)
N-allyl-2-{[N-(3,4-dimethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide
Overview
Description
N-allyl-2-{[N-(3,4-dimethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as AG490, and it has been found to have a variety of biochemical and physiological effects in laboratory experiments.
Mechanism of Action
AG490 inhibits the activity of JAK2, which is a tyrosine kinase that is involved in the JAK/STAT signaling pathway. JAK2 is responsible for phosphorylating and activating STAT proteins, which then translocate to the nucleus and regulate gene expression. By inhibiting JAK2, AG490 prevents the activation of STAT proteins and disrupts the signaling pathway.
Biochemical and Physiological Effects:
In addition to its potential use in cancer research, AG490 has been found to have other biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and viruses, and it has also been found to have anti-inflammatory properties. AG490 has been studied in animal models and has been found to have neuroprotective effects, suggesting that it may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using AG490 in laboratory experiments is that it is a specific inhibitor of JAK2, which allows researchers to study the effects of inhibiting this particular signaling pathway. However, one limitation of using AG490 is that it may have off-target effects on other signaling pathways, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on AG490. One area of interest is the development of more specific inhibitors of JAK2 that do not have off-target effects. Another area of interest is the investigation of the potential use of AG490 in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Additionally, further studies are needed to fully understand the mechanisms of action of AG490 and its effects on various signaling pathways.
Scientific Research Applications
AG490 has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been found to inhibit the activity of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which is involved in the regulation of cell growth and survival. This pathway is often overactive in cancer cells, and AG490 has been found to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
2-[[2-(3,4-dimethyl-N-methylsulfonylanilino)acetyl]amino]-N-prop-2-enylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4S/c1-5-12-22-21(26)18-8-6-7-9-19(18)23-20(25)14-24(29(4,27)28)17-11-10-15(2)16(3)13-17/h5-11,13H,1,12,14H2,2-4H3,(H,22,26)(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZMGZJITHOBSGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)NCC=C)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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